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Compound of Interest

Compound Name: (-)-Albine

Cat. No.: B1615923

An In-depth Technical Guide on the Core Properties of (-)-Albine

This document provides core molecular information for researchers, scientists, and drug
development professionals working with (-)-Albine. The data is presented to facilitate easy
reference and comparison.

Core Molecular Data

The fundamental molecular properties of (-)-Albine are summarized in the table below. This
information is critical for a variety of experimental and analytical procedures, including but not
limited to, mass spectrometry, dosage calculations, and structural analysis.

Property Value Source

PubChem[1], NIST

Molecular Formula C14H20N20

WebBook[2][3], J-GLOBAL[4]
Molecular Weight 232.32 g/mol PubChem[1]
232.3214 g/mol NIST WebBook[2][3]

Note: The slight variation in molecular weight between different databases is due to differences
in calculation methods and the isotopic abundances used.

Further Information
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This guide focuses on the fundamental molecular properties of (-)-Albine. Detailed
experimental protocols, signaling pathway analyses, and comprehensive workflows are beyond
the scope of this document. For such detailed information, it is recommended to consult peer-
reviewed scientific literature and specialized biochemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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